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Compound of Interest

Compound Name: 6-Nitropyridin-3-amine

Cat. No.: B085077 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides essential safety and logistical information for the proper disposal of 6-
Nitropyridin-3-amine (CAS Number: 14916-65-5). Adherence to these procedures is critical to

ensure personnel safety, environmental protection, and regulatory compliance. This compound

is toxic if swallowed, in contact with skin, or if inhaled, and may cause damage to organs

through prolonged or repeated exposure.

I. Immediate Safety and Handling Precautions
Before beginning any disposal-related activities, it is imperative to handle 6-Nitropyridin-3-
amine in a controlled environment, adhering to strict safety protocols.

Personal Protective Equipment (PPE): A comprehensive PPE strategy is the first line of

defense against accidental exposure. The following should be worn at all times when

handling this compound:

Eye/Face Protection: Chemical safety goggles or a face shield.

Skin Protection: Chemical-resistant gloves (e.g., nitrile rubber) and a lab coat or flame-

retardant antistatic protective clothing.

Respiratory Protection: A NIOSH/MSHA or European Standard EN 149 approved

respirator, especially if there is a risk of dust formation or if exposure limits are exceeded.
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[1][2][3]

Engineering Controls: All handling of 6-Nitropyridin-3-amine should be conducted in a well-

ventilated area, preferably within a certified chemical fume hood to minimize the risk of

inhalation.[1] Eyewash stations and safety showers must be readily accessible.[1][2][3]

II. Quantitative Data for Safe Handling and Disposal
Understanding the physicochemical properties of 6-Nitropyridin-3-amine is crucial for its safe

handling and disposal.

Property Value Source

Molecular Formula C₅H₅N₃O₂ [4]

Molecular Weight 139.11 g/mol [4]

Appearance Light yellow powder solid [1]

Melting Point/Range 55 - 63 °C / 131 - 145 °F [1]

Boiling Point/Range 204 - 248 °C / 399.2 - 478 °F [1]

Flash Point 92 °C / 197.6 °F [1]

III. Step-by-Step Disposal Protocol
The primary principle for the disposal of 6-Nitropyridin-3-amine is that it must be treated as

hazardous waste. Under no circumstances should it be disposed of in the regular trash or

discharged into the sanitary sewer system.[1][5]

Waste Collection:

Collect waste 6-Nitropyridin-3-amine and any materials contaminated with it (e.g.,

gloves, weighing papers, pipette tips) in a designated, compatible, and clearly labeled

hazardous waste container.

The container must be kept tightly closed and stored in a well-ventilated, secure area,

away from incompatible materials such as acids and strong oxidizing agents.[1]
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Container Labeling:

The waste container must be labeled with the words "Hazardous Waste" and the full

chemical name: "6-Nitropyridin-3-amine".

Include any other relevant hazard warnings as indicated by the safety data sheet (SDS).

Spill and Accidental Release Management:

In the event of a spill, evacuate the area of non-essential personnel.

Wearing the appropriate PPE, prevent the further spread of the material. Avoid the

generation of dust.[1]

Carefully sweep or shovel the spilled solid material into a suitable, labeled container for

disposal.[1][6]

Decontaminate the spill area thoroughly.

Professional Disposal:

The disposal of 6-Nitropyridin-3-amine must be conducted by a licensed and reputable

chemical waste disposal company.[5]

Provide the disposal company with a copy of the Safety Data Sheet (SDS) to ensure they

have all the necessary information for safe handling and disposal.

The recommended disposal method is controlled incineration with flue gas scrubbing or

removal to a licensed chemical destruction plant.[5]

Contaminated Packaging:

Empty containers should be triple-rinsed (or equivalent). The rinsate should be collected

and treated as hazardous waste.

After rinsing, the container can be offered for recycling or reconditioning. Alternatively, it

can be punctured to render it unusable for other purposes.[5]
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IV. Experimental Workflow and Disposal Logic
The following diagrams illustrate the logical flow for the proper disposal of 6-Nitropyridin-3-
amine.
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Caption: Workflow for the safe handling and disposal of 6-Nitropyridin-3-amine.
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Caption: Decision pathway for waste classification of 6-Nitropyridin-3-amine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Proper Disposal of 6-Nitropyridin-3-amine: A Safety and
Logistics Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b085077#6-nitropyridin-3-amine-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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